N-1,3-benzodioxol-5-yl-2-[(5-chloro-2-thienyl)carbonyl]hydrazinecarboxamide

• IUPAC Name: 1-(1,3-benzodioxol-5-yl)-3-[(5-chlorothiophene-2-carbonyl)amino]urea
• InChI: InChI=1S/C13H10ClN3O4S/c14-11-4-3-10(22-11)12(18)16-17-13(19)15-7-1-2-8-9(5-7)21-6-20-8/h1-5H,6H2,(H,16,18)(H2,15,17,19)
• InChI Key: BCWYUANLSUIZJL-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)NC(=O)NNC(=O)C3=CC=C(S3)Cl
• Molecular Formula: C13H10ClN3O4S
• Molecular Weight: 339.75 g/mol

Description

N-1,3-benzodioxol-5-yl-2-[(5-chloro-2-thienyl)carbonyl]hydrazinecarboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as BCTC, which is an abbreviation for its common name.

Mechanism of Action

N-1,3-benzodioxol-5-yl-2-[(5-chloro-2-thienyl)carbonyl]hydrazinecarboxamide acts as a competitive antagonist of TRPV1. It binds to the channel and prevents the activation of TRPV1 by its agonists such as capsaicin, heat, and protons. This results in the inhibition of pain and inflammation.
Biochemical and Physiological Effects:
N-1,3-benzodioxol-5-yl-2-[(5-chloro-2-thienyl)carbonyl]hydrazinecarboxamide has been shown to have several biochemical and physiological effects. It inhibits the activation of TRPV1 by its agonists, which results in the inhibition of pain and inflammation. It also has anti-nociceptive effects, which means that it can reduce the sensitivity to painful stimuli. N-1,3-benzodioxol-5-yl-2-[(5-chloro-2-thienyl)carbonyl]hydrazinecarboxamide has been shown to be effective in animal models of pain and inflammation.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-1,3-benzodioxol-5-yl-2-[(5-chloro-2-thienyl)carbonyl]hydrazinecarboxamide in lab experiments is its selectivity for TRPV1. This allows for the specific study of TRPV1 in pain and inflammation. However, one of the limitations is that it is not very soluble in water, which can make it difficult to use in some experiments.

Future Directions

There are several future directions for the use of N-1,3-benzodioxol-5-yl-2-[(5-chloro-2-thienyl)carbonyl]hydrazinecarboxamide in scientific research. One of the directions is the study of its effects on TRPV1 in different animal models of pain and inflammation. Another direction is the development of more soluble analogs of N-1,3-benzodioxol-5-yl-2-[(5-chloro-2-thienyl)carbonyl]hydrazinecarboxamide for easier use in experiments. Additionally, the potential use of N-1,3-benzodioxol-5-yl-2-[(5-chloro-2-thienyl)carbonyl]hydrazinecarboxamide in the treatment of pain and inflammation in humans can also be explored.
Conclusion:
N-1,3-benzodioxol-5-yl-2-[(5-chloro-2-thienyl)carbonyl]hydrazinecarboxamide is a chemical compound that has potential applications in scientific research. Its selectivity for TRPV1 makes it a valuable tool to study the role of TRPV1 in pain and inflammation. The synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of N-1,3-benzodioxol-5-yl-2-[(5-chloro-2-thienyl)carbonyl]hydrazinecarboxamide have been discussed in this paper.

Synthesis Methods

N-1,3-benzodioxol-5-yl-2-[(5-chloro-2-thienyl)carbonyl]hydrazinecarboxamide can be synthesized by various methods. One of the popular methods is the reaction of 4-Chlorobenzaldehyde with 2-Amino-4,5-methylenedioxybenzoic acid to obtain N-1,3-benzodioxol-5-yl-2-carboxamide. This compound is then reacted with 5-Chlorothiophene-2-carboxylic acid to obtain N-1,3-benzodioxol-5-yl-2-[(5-chloro-2-thienyl)carbonyl]hydrazinecarboxamide.

Scientific Research Applications

N-1,3-benzodioxol-5-yl-2-[(5-chloro-2-thienyl)carbonyl]hydrazinecarboxamide has potential applications in scientific research. This compound is known to be a potent and selective antagonist of the transient receptor potential cation channel subfamily V member 1 (TRPV1). TRPV1 is a non-selective cation channel that is involved in the perception of pain, heat, and inflammation. Therefore, N-1,3-benzodioxol-5-yl-2-[(5-chloro-2-thienyl)carbonyl]hydrazinecarboxamide can be used as a tool to study the role of TRPV1 in pain and inflammation.